Cas no 109376-35-4 ((Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide)
(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide is a stable, isotopically labeled phosphonium salt widely used in organic synthesis, particularly in Wittig reactions for the preparation of α,β-unsaturated esters. The 13C2 labeling enhances its utility in mechanistic studies and isotopic tracing, providing precise analytical insights. Its high purity and consistent reactivity make it a reliable reagent for the synthesis of labeled compounds in pharmaceutical and biochemical research. The ethoxycarbonylmethyl group ensures compatibility with a broad range of substrates, while the triphenylphosphonium moiety facilitates efficient ylide formation. This compound is particularly valuable for applications requiring isotopic enrichment without compromising reaction efficiency.
109376-35-4 structure
Product Name:(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide
CAS No:109376-35-4
MF:C22H23BrO2P
MW:432.279896020889
CID:128408
PubChem ID:24865741
Update Time:2025-05-24
(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide Chemical and Physical Properties
Names and Identifiers
-
- Phosphonium,(2-ethoxy-2-oxoethyl-13C2)triphenyl-, bromide (9CI)
- (CARBETHOXYMETHYL)TRIPHENYLPHOSPHONIUM BROMIDE, [1,2-13C2]
- (Carbethoxymethyl-1,2-13C2)triphenylphosphonium bromide
- (Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide
- (CARBETHOXYMETHYL-1 2-13C2)TRIPHENYL- &
- (carbethoxymethyl-1,2-13C2)triphenyl-phosphonium
- J-002275
- 109376-35-4
-
- Inchi: 1S/C22H22O2P.BrH/c1-2-24-22(23)18-25(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21;/h3-17H,2,18H2,1H3;1H/q+1;/i18+1,22+1;
- InChI Key: VJVZPTPOYCJFNI-WWPGYFPTSA-N
- SMILES: Br.[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)[13CH2][13C](=O)OCC
Computed Properties
- Exact Mass: 430.06100
- Monoisotopic Mass: 431.06861g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 359
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 152-154 °C (lit.)
- PSA: 39.89000
- LogP: 0.54760
- Solubility: Not determined
(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E891452-100mg |
(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide |
109376-35-4 | 100mg |
$ 64.00 | 2023-09-07 | ||
| TRC | E891452-250mg |
(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide |
109376-35-4 | 250mg |
$ 132.00 | 2023-09-07 | ||
| TRC | E891452-500mg |
(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide |
109376-35-4 | 500mg |
$ 213.00 | 2023-09-07 | ||
| TRC | E891452-1g |
(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide |
109376-35-4 | 1g |
$328.00 | 2023-05-18 | ||
| TRC | E891452-2.5g |
(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide |
109376-35-4 | 2.5g |
$724.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-227574-250mg |
(Carbethoxymethyl-1,2-13C2)triphenylphosphonium bromide, |
109376-35-4 | 250mg |
¥399.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-227574-250 mg |
(Carbethoxymethyl-1,2-13C2)triphenylphosphonium bromide, |
109376-35-4 | 250MG |
¥399.00 | 2023-07-11 |
(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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